1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde

• IUPAC Name: 1-(4-chlorophenyl)triazole-4-carbaldehyde
• InChI: InChI=1S/C9H6ClN3O/c10-7-1-3-9(4-2-7)13-5-8(6-14)11-12-13/h1-6H
• InChI Key: QMQRIACXYRMOBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=C(N=N2)C=O)Cl
• Molecular Formula: C9H6ClN3O
• DSSTOX Substance ID: DTXSID00372734
• Molecular Weight: 207.61 g/mol
• CAS RN: 113934-27-3

Description

1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde is a compound that belongs to the class of 1,2,3-triazoles, a group of heterocyclic compounds containing a five-membered ring of two carbon atoms and three nitrogen atoms. This compound is of interest due to its structural uniqueness and potential in various chemical reactions and applications.

Synthesis Analysis

The synthesis of triazole derivatives, including those similar to 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde, often involves the use of azides and alkynes in a Huisgen cycloaddition reaction, a type of click chemistry. This methodology allows for the high-yield and selective formation of 1,2,3-triazole rings. For instance, molecular rearrangements involving 1-substituted-4-iminomethyl-1,2,3-triazoles demonstrate the interconversion and equilibrium positions depending on substituents, providing insights into the synthesis of 1-alkyl-1,2,3-triazole-4-carbaldehydes from related structures (L'abbé et al., 1990).

Molecular Structure Analysis

The crystal structure analysis of similar triazole compounds shows that the triazole ring can form various dihedral angles with attached phenyl rings, affecting the overall molecular geometry and intermolecular interactions. For instance, compounds with phenyl and fluorophenyl substituents exhibit different dihedral angles and intermolecular interactions, highlighting the influence of substituents on the molecular structure of triazole derivatives (Gonzaga et al., 2016).

Scientific Research Applications

• This compound is used for its unique protonation on the primary amino-group, as demonstrated in the research by Albert and Taguchi (1973) (Albert & Taguchi, 1973).

• It is suitable for extracting β-amino acids from an aqueous phase, according to Prokhorova et al. (2010) (Prokhorova et al., 2010).

• L'abbé et al. (1990) reported that it can be used in the synthesis of 1-alkyl-1,2,3-triazole-4-carbaldehydes from 1-phenyl-1,2,3-triazole-4-carbaldehyde (L'abbé et al., 1990).

• It is involved in reactions leading to novel compounds, such as the work by Sakhno et al. (2011) showing its reaction with pyruvic acid and aldehydes (Sakhno et al., 2011).

• L'abbé et al. (1991) described its reaction with amines, hydrazines, and hydroxylamine to produce various derivatives (L'abbé et al., 1991).

• Vikrishchuk et al. (2019) found it effective in synthesizing new heterocyclic compounds with potential pharmaceutical applications (Vikrishchuk et al., 2019).

• Its derivatives, as studied by Sravanthi and Manju (2015), exhibit high fluorescence quantum yield, indicating potential in fluorescence studies (Sravanthi & Manju, 2015).

• Srinivas et al. (2017) demonstrated its potential in synthesizing hybrid heterocycles with anticancer properties (Srinivas et al., 2017).

• Costa et al. (2006) reported that N-substituted-phenyl-1,2,3-triazole-4-carbaldehydes exhibit anti-tubercular activity (Costa et al., 2006).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazole derivatives, have been reported to exhibit potent antileishmanial and antimalarial activities . These compounds are known to target Leishmania aethiopica and Plasmodium berghei .

Mode of Action

Related compounds like pyrazole derivatives are known to interact with their targets and cause cellular death . The molecular docking study conducted on Lm-PTR1, a protein target in Leishmania, justified the better antileishmanial activity of a similar compound .

Biochemical Pathways

Related compounds like strobilurin fungicides, which include pyraclostrobin, act through inhibition of mitochondrial respiration by blocking electron transfer within the respiratory chain . This action disrupts important cellular biochemical processes, leading to cessation of fungal growth .

Result of Action

Related compounds like pyrazole derivatives have been reported to display superior antipromastigote activity, which is more active than standard drugs . This suggests that similar compounds may have significant biological effects.

Q & A

Q1: How does the structure of 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde oxime facilitate its coordination to cobalt(III) and what are the structural insights gained from the synthesized complexes?

A1: 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde oxime (HTZ-Cl) possesses two potential coordination sites: the deprotonated oxime oxygen and a nitrogen atom within the triazole ring. This bidentate coordination ability is confirmed by X-ray diffraction analysis of the synthesized cobalt(III) complex 2.CH3OH (1), where L-H represents N,N'-bis(pyridin-2-ylmethyl)ethylenediamine. [] Interestingly, in the analogous complex 2.H2O (2) (L-CH3 = N1,N2-dimethyl-N1,N2-bis(pyridin-2-ylmethyl)ethylenediamine), isomerism is observed in the solid state. This isomerism arises from the oxime coordinating to the cobalt center through either its oxygen or nitrogen atom. [] This structural flexibility highlights the versatility of HTZ-Cl as a ligand in the development of metal complexes.